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Introduction

(S)-C12-200 is an ionizable amino lipid that has become a critical component in the formulation

of lipid nanoparticles (LNPs) for the delivery of nucleic acid-based therapeutics, such as mRNA

and siRNA.[1][2][3] Accurate quantification of (S)-C12-200 is essential for the characterization,

quality control, and stability testing of LNP formulations. These application notes provide

detailed protocols for the quantification of (S)-C12-200 using High-Performance Liquid

Chromatography (HPLC) with a Charged Aerosol Detector (CAD) and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).

Logical Relationship of LNP Characterization
Techniques
The following diagram illustrates the interplay of various analytical techniques used to

characterize lipid nanoparticles, including the quantification of individual lipid components like

(S)-C12-200.
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Overview of LNP Analytical Techniques.

Quantification of (S)-C12-200 by HPLC with Charged
Aerosol Detection (CAD)
High-Performance Liquid Chromatography with a Charged Aerosol Detector (HPLC-CAD) is a

robust method for quantifying lipids like (S)-C12-200, which lack a UV chromophore.[4] The

response from a CAD is independent of the chemical structure of the analyte, providing near-

uniform response for non-volatile compounds.

Experimental Protocol
a. Sample Preparation (Lipid Extraction from LNPs)
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To 100 µL of the LNP sample, add 400 µL of methanol and vortex for 1 minute.

Add 200 µL of chloroform and vortex for 1 minute.

Add 200 µL of water and vortex for 1 minute.

Centrifuge the mixture at 2000 x g for 10 minutes to induce phase separation.

Carefully collect the lower organic phase containing the lipids.

Evaporate the solvent under a stream of nitrogen.

Reconstitute the dried lipid film in a known volume of the mobile phase (e.g., 200 µL) for

HPLC analysis.

b. Chromatographic Conditions

Parameter Condition

Column
Reversed-Phase C18, 2.1 x 100 mm, 2.6 µm

particle size

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B
0.1% Formic Acid in Acetonitrile/Isopropanol

(1:1, v/v)

Gradient

70% to 100% B over 10 minutes, hold at 100%

B for 2 minutes, return to 70% B and equilibrate

for 3 minutes

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 10 µL

CAD Settings
Nebulizer Temperature: 35°C, Evaporation Tube

Temperature: 40°C, Gas Regulator: 35 psi

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: HPLC-CAD Method Performance
The following table summarizes the typical performance characteristics of an HPLC-CAD

method for lipid quantification.[4][5]

Parameter Result

Linearity (R²) > 0.995

Limit of Detection (LOD) 1 - 5 µg/mL

Limit of Quantification (LOQ) 5 - 15 µg/mL

Precision (%RSD) < 5%

Accuracy (% Recovery) 95 - 105%

Quantification of (S)-C12-200 by LC-MS/MS
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers high sensitivity and

selectivity for the quantification of (S)-C12-200, especially in complex biological matrices.[6][7]

Experimental Protocol
a. Sample Preparation

Follow the same lipid extraction protocol as described for the HPLC-CAD method. For

biological samples (e.g., plasma, tissue homogenates), a protein precipitation step (e.g., with

acetonitrile) may be required prior to lipid extraction.

b. LC-MS/MS Conditions
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Parameter Condition

Column
Reversed-Phase C18, 2.1 x 50 mm, 1.8 µm

particle size

Mobile Phase A
0.1% Formic Acid in Water with 5 mM

Ammonium Formate

Mobile Phase B
0.1% Formic Acid in Acetonitrile/Isopropanol

(1:1, v/v)

Gradient
50% to 100% B over 5 minutes, hold at 100% B

for 1 minute, re-equilibrate

Flow Rate 0.5 mL/min

Column Temperature 45°C

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
To be determined by direct infusion of an (S)-

C12-200 standard.

Collision Energy
To be optimized for the specific instrument and

precursor ion.

Data Presentation: LC-MS/MS Method Performance
The table below outlines the expected performance of an LC-MS/MS method for (S)-C12-200
quantification.
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Parameter Result

Linearity (R²) > 0.998

Limit of Detection (LOD) 0.1 - 1 ng/mL

Limit of Quantification (LOQ) 0.5 - 5 ng/mL

Precision (%RSD) < 10%

Accuracy (% Recovery) 90 - 110%

Experimental Workflow and LNP Delivery
Mechanism
The following diagrams illustrate the general workflow for the quantification of (S)-C12-200 and

the mechanism of LNP-mediated mRNA delivery.

Workflow for (S)-C12-200 Quantification
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Workflow for (S)-C12-200 Quantification.

Mechanism of LNP-mediated mRNA Delivery
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This diagram shows the cellular uptake of an LNP containing (S)-C12-200 and the subsequent

release of mRNA for protein translation.
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LNP-mediated mRNA Delivery Mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Phone: (601) 213-4426
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